Cas no 84447-83-6 (2-bromo-1-4-(4-chlorophenoxy)phenylethan-1-one)

• Product Name: 2-bromo-1-4-(4-chlorophenoxy)phenylethan-1-one
• CAS No: 84447-83-6
• MF: C₁₄H₁₀BrClO₂
• MW: 325.585002422333
• MDL: MFCD09759113
• CID: 4213692
• PubChem ID: 13072012
• Update Time: 2025-04-24

2-bromo-1-4-(4-chlorophenoxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[4-(4-chlorophenoxy)phenyl]-
• 2-bromo-1-4-(4-chlorophenoxy)phenylethan-1-one
• SCHEMBL1283602
• 84447-83-6
• 2-bromo-1-[4-(4-chlorophenoxy)phenyl]ethan-1-one
• DB-089795
• EN300-342501
• 819-311-5
• 2-Bromo-1-[4-(4-chlorophenoxy)phenyl]ethanone
• 2-Bromo-1-(4-(4-chlorophenoxy)phenyl)ethan-1-one
• AKOS015995793

• MDL： MFCD09759113
• Inchi： 1S/C14H10BrClO2/c15-9-14(17)10-1-5-12(6-2-10)18-13-7-3-11(16)4-8-13/h1-8H,9H2
• InChI Key： ORXLVGIZIGVHGE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC2=CC=C(Cl)C=C2)C=C1)CBr

Computed Properties

• Exact Mass: 323.95527Da
• Monoisotopic Mass: 323.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų